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Compound of Interest

Compound Name: 1-Hexyl-3-(1-naphthoyl)pyrrole

CAS No.: 162934-74-9

Cat. No.: B123512

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Situating JWH-031 in the Synthetic
Cannabinoid Landscape
JWH-031 is a synthetic cannabinoid (CB) belonging to the pyrrole-based class of compounds.

[1] Unlike many of its more widely known indole-derived counterparts, such as JWH-018, JWH-

031 possesses a distinct chemical architecture that influences its pharmacological profile. It is

recognized for its relatively low binding affinity for the central CB1 receptor (Ki = 399 nM).[1]

Despite this lower affinity, it has demonstrated efficacy in preclinical models, notably in reducing

spontaneous activity and inducing antinociception in mice.[1] This technical guide provides an

in-depth examination of the fundamental molecular properties of JWH-031, specifically its

molecular formula and weight, which are critical for its synthesis, characterization, and further

investigation in drug discovery and forensic analysis.

Molecular Formula and Weight: The Foundational
Data
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The precise identification and characterization of any chemical entity begin with its molecular

formula and weight. For JWH-031, these fundamental parameters have been established

through rigorous analytical techniques.

Determining the Molecular Blueprint: C21H23NO
The molecular formula of JWH-031 is C21H23NO.[1] This formula signifies that each molecule

of JWH-031 is composed of 21 carbon atoms, 23 hydrogen atoms, one nitrogen atom, and one

oxygen atom. This composition is integral to its identity and distinguishes it from other

members of the JWH series of synthetic cannabinoids. The determination of this formula is

typically achieved through a combination of high-resolution mass spectrometry (HRMS) and

elemental analysis. HRMS provides a highly accurate mass-to-charge ratio, allowing for the

deduction of the elemental composition, while elemental analysis directly measures the

percentage of each element in a pure sample, offering a confirmatory method.

Quantifying the Molecular Mass: 305.4 g/mol
The molecular weight, or more accurately, the molar mass, of JWH-031 is 305.4 g/mol .[1] This

value is a direct calculation based on its molecular formula and the atomic weights of its

constituent elements. The formula weight is a critical parameter in a multitude of experimental

procedures, including the preparation of solutions of known concentrations, stoichiometric

calculations for synthetic reactions, and the interpretation of mass spectrometry data.

Structural Representation and Key Identifiers
The arrangement of the atoms defined by the molecular formula gives JWH-031 its unique

three-dimensional structure and, consequently, its biological activity.

Visualizing the Molecular Architecture
The chemical structure of JWH-031 is formally named (1-hexyl-1H-pyrrol-3-yl)-1-naphthalenyl-

methanone.[1] This structure is characterized by a central pyrrole ring substituted with a hexyl

chain at the nitrogen atom and a naphthalenyl-methanone group at the 3-position. A visual

representation of this structure is provided below.

Figure 1: 2D chemical structure of JWH-031.
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Data Summary Table
For ease of reference, the core molecular data for JWH-031 are summarized in the table below.

Property Value Source

Molecular Formula C21H23NO Cayman Chemical[1]

Molecular Weight 305.4 g/mol Cayman Chemical[1]

Formal Name
(1-hexyl-1H-pyrrol-3-yl)-1-

naphthalenyl-methanone
Cayman Chemical[1]

CAS Number 162934-74-9 Cayman Chemical[1]

Experimental Protocols: Verification of Molecular
Weight
The confirmation of JWH-031's molecular weight is a standard procedure in analytical

chemistry, typically performed using mass spectrometry. The following is a generalized protocol

for this determination.

Protocol: Mass Spectrometry Analysis of JWH-031
Sample Preparation:

Accurately weigh a small amount of purified JWH-031.

Dissolve the sample in a suitable solvent, such as methanol, to a final concentration of

approximately 1 mg/mL.[1]

Further dilute the stock solution to a working concentration appropriate for the mass

spectrometer being used (typically in the low µg/mL to ng/mL range).

Instrumentation and Analysis:

Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap

instrument.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.caymanchem.com/product/10824/jwh-031
https://www.caymanchem.com/product/10824/jwh-031
https://www.caymanchem.com/product/10824/jwh-031
https://www.caymanchem.com/product/10824/jwh-031
https://www.caymanchem.com/product/10824/jwh-031
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Introduce the sample into the mass spectrometer via an appropriate ionization source,

commonly electrospray ionization (ESI) in positive ion mode.

Acquire the mass spectrum over a relevant mass-to-charge (m/z) range.

Data Interpretation:

Identify the peak corresponding to the protonated molecule, [M+H]+.

The m/z value of this peak will be approximately 306.4, corresponding to the molecular

weight of JWH-031 (305.4) plus the mass of a proton (approximately 1.007).

Confirm the isotopic pattern of the molecular ion peak, which should be consistent with the

elemental composition of C21H23NO.

Conclusion and Future Directions
The molecular formula (C21H23NO) and molecular weight (305.4 g/mol ) of JWH-031 are

fundamental and rigorously established parameters that form the basis for all further research

and development involving this synthetic cannabinoid. A thorough understanding of these

properties is indispensable for its synthesis, analytical detection, and the elucidation of its

structure-activity relationships. As research into the diverse landscape of synthetic

cannabinoids continues, the precise molecular characterization of compounds like JWH-031

will remain a cornerstone of both forensic investigation and the exploration of novel therapeutic

agents targeting the endocannabinoid system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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